N-[5-(3-bromophenyl)-1,3,4-thiadiazol-2-yl]-N'-(4-fluorophenyl)urea

• IUPAC Name: 1-[5-(3-bromophenyl)-1,3,4-thiadiazol-2-yl]-3-(4-fluorophenyl)urea
• InChI: InChI=1S/C15H10BrFN4OS/c16-10-3-1-2-9(8-10)13-20-21-15(23-13)19-14(22)18-12-6-4-11(17)5-7-12/h1-8H,(H2,18,19,21,22)
• InChI Key: UEDUFAQWUKHGQA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Br)C2=NN=C(S2)NC(=O)NC3=CC=C(C=C3)F
• Molecular Formula: C15H10BrFN4OS
• Molecular Weight: 393.2 g/mol

Description

1,3,4-thiadiazole is a heterocyclic compound that is a core structural component in a variety of medicinal agents. It is a 5-membered ring system containing a hydrogen-binding domain, a sulfur atom, and a two-electron donor nitrogen system. This nucleus is present in an array of drug categories such as antimicrobial, anti-inflammatory, analgesic, antiepileptic, antiviral, antineoplastic, and antitubercular agents.

Molecular Structure Analysis

The molecular structure of 1,3,4-thiadiazole derivatives is characterized by a 5-membered ring system containing a hydrogen-binding domain, a sulfur atom, and a two-electron donor nitrogen system. The specific molecular structure of “N-[5-(3-bromophenyl)-1,3,4-thiadiazol-2-yl]-N’-(4-fluorophenyl)urea” is not available in the sources I found.

Chemical Reactions Analysis

1,3,4-thiadiazole derivatives have shown a broad spectrum of activity against various pathogens, and extensive research has been performed on the synthesis of new potent antibacterial and antifungal agents. The specific chemical reactions involving “N-[5-(3-bromophenyl)-1,3,4-thiadiazol-2-yl]-N’-(4-fluorophenyl)urea” are not available in the sources I found.

Mechanism of Action

Target of Action

Compounds with similar structures, such as indole derivatives, have been found to bind with high affinity to multiple receptors . Thiadiazole derivatives have also been reported to interact strongly with biological targets due to their mesoionic character .

Mode of Action

For instance, indole derivatives have shown a variety of biological activities, including antiviral, anti-inflammatory, and anticancer effects .

Biochemical Pathways

Related compounds such as indole derivatives have been found to influence a variety of biochemical pathways, leading to their diverse biological and clinical applications .

Pharmacokinetics

Due to the mesoionic nature of thiadiazoles, these compounds are able to cross cellular membranes, which could potentially impact their bioavailability .

Result of Action

For instance, certain indole derivatives have shown inhibitory activity against influenza A , and some thiadiazole derivatives have demonstrated potent antimicrobial activities .

Advantages and Limitations for Lab Experiments

N-[5-(3-bromophenyl)-1,3,4-thiadiazol-2-yl]-N'-(4-fluorophenyl)urea has several advantages for lab experiments. This compound is a stable compound and can be easily synthesized in large quantities. This compound has been shown to exhibit potent pharmacological effects at low concentrations. This compound is also relatively non-toxic and has a low risk of side effects. However, this compound has some limitations for lab experiments. This compound has low solubility in aqueous solutions, which can limit its use in certain experiments. This compound can also exhibit variable pharmacological effects depending on the cell type and experimental conditions.

Future Directions

There are several future directions for the research on N-[5-(3-bromophenyl)-1,3,4-thiadiazol-2-yl]-N'-(4-fluorophenyl)urea. One of the future directions is to study the structure-activity relationship of this compound and its analogs to optimize its pharmacological properties. Another future direction is to study the potential use of this compound in combination with other drugs for the treatment of various diseases. Future studies can also focus on the development of novel drug delivery systems for this compound to improve its bioavailability and efficacy. Additionally, more studies are needed to understand the exact mechanism of action of this compound and its potential use in the treatment of various diseases.
Conclusion:
In conclusion, this compound is a promising chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound has been shown to exhibit potent pharmacological effects and has been studied extensively for its potential use in the treatment of various diseases. Future studies are needed to optimize its pharmacological properties and to understand its exact mechanism of action. This compound has the potential to be a valuable drug candidate for the treatment of various diseases.

Scientific Research Applications

N-[5-(3-bromophenyl)-1,3,4-thiadiazol-2-yl]-N'-(4-fluorophenyl)urea has been extensively studied for its potential applications in various fields such as medicinal chemistry, biochemistry, and pharmacology. This compound has been shown to exhibit anticancer, antifungal, and antibacterial activities. It has also been shown to possess anti-inflammatory and analgesic properties. This compound has been studied for its potential use in the treatment of various diseases such as cancer, Alzheimer's disease, and Parkinson's disease.